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Introduction
Nucleic acid precipitation is a fundamental technique in molecular biology used to concentrate

and purify DNA and RNA from aqueous solutions. The process relies on the principle of

reducing the solubility of nucleic acids to the point where they aggregate and can be collected

by centrifugation. This is typically achieved by adding a salt and a water-miscible organic

solvent, such as ethanol or isopropanol.

The salt provides cations (e.g., Na⁺) that neutralize the negative charges of the phosphate

backbone of the nucleic acids.[1][2] This charge neutralization reduces the repulsion between

the nucleic acid molecules and their affinity for the polar water molecules.[3] The addition of an

alcohol, which has a lower dielectric constant than water, further promotes the aggregation of

the neutralized nucleic acid molecules, leading to their precipitation out of solution.[3]

While sodium acetate is the most commonly used salt for routine DNA and RNA precipitation,

other salts can also be employed.[4][5] This document provides a detailed protocol for the use

of sodium formate in nucleic acid precipitation, adapted from standard procedures, as well as a

comparative protocol using the conventional sodium acetate.
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Principle of Nucleic Acid Precipitation
The precipitation of nucleic acids is a multi-step process involving charge neutralization and

dehydration. In an aqueous environment, the phosphate backbone of DNA and RNA is

negatively charged, making the molecules hydrophilic and soluble. The addition of a salt, such

as sodium formate (NaHCOO) or sodium acetate (NaC₂H₃O₂), introduces positive sodium ions

(Na⁺) that shield the negative phosphate groups. This reduces the overall negative charge of

the nucleic acid molecules, making them less soluble in water.

Subsequently, the addition of an alcohol like ethanol or isopropanol decreases the solvating

capacity of the solution. Water molecules are drawn to the alcohol, effectively dehydrating the

nucleic acid molecules and causing them to aggregate and precipitate. The precipitated nucleic

acids can then be pelleted by centrifugation, washed to remove residual salts and other

contaminants, and finally resuspended in a desired buffer.

Experimental Protocols
Protocol 1: Nucleic Acid Precipitation with Sodium
Formate (Derived Protocol)
This protocol is adapted from standard nucleic acid precipitation methods due to the limited

availability of established protocols specifically using sodium formate. The working

concentrations and volumes are based on those commonly used for sodium acetate.

Materials:

Nucleic acid sample in aqueous solution

3 M Sodium Formate, pH 5.2 (prepare by dissolving 204.06 g of sodium formate in ~800 mL

of nuclease-free water, adjusting the pH to 5.2 with formic acid, and bringing the final volume

to 1 L; sterilize by autoclaving)

Ice-cold 100% ethanol

70% ethanol (prepared with nuclease-free water)

Nuclease-free water or TE buffer for resuspension
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Microcentrifuge

Pipettes and nuclease-free tips

Procedure:

Sample Preparation: Measure the volume of the nucleic acid sample in a nuclease-free

microcentrifuge tube.

Addition of Salt: Add 1/10th volume of 3 M Sodium Formate, pH 5.2, to the sample. For

example, add 10 µL of 3 M sodium formate to a 100 µL sample to achieve a final

concentration of approximately 0.3 M. Mix thoroughly by gentle vortexing or flicking the tube.

Addition of Alcohol: Add 2 to 2.5 volumes of ice-cold 100% ethanol. For a 110 µL sample

(after adding salt), add 220-275 µL of ethanol. Mix by inverting the tube several times until

the solution is homogeneous.

Incubation: Incubate the mixture to allow the nucleic acid to precipitate. The incubation

conditions can be varied depending on the concentration and size of the nucleic acid:

For routine precipitation of moderate to high concentrations of DNA/RNA: Incubate at

-20°C for at least 1 hour.

For low concentrations or small nucleic acid fragments: Incubate at -20°C overnight or at

-80°C for 30 minutes.[6]

Centrifugation: Pellet the precipitated nucleic acid by centrifuging at 12,000 - 15,000 x g for

15-30 minutes at 4°C.

Washing: Carefully decant the supernatant without disturbing the pellet. The pellet may be

invisible, so be cautious. Wash the pellet by adding 500 µL to 1 mL of 70% ethanol. This step

removes co-precipitated salts.[2]

Second Centrifugation: Centrifuge at 12,000 - 15,000 x g for 5 minutes at 4°C.

Drying: Carefully decant the ethanol. Remove any remaining droplets with a fine pipette tip.

Air-dry the pellet for 5-15 minutes at room temperature. Do not over-dry, as this can make
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the nucleic acid difficult to resuspend.

Resuspension: Resuspend the nucleic acid pellet in an appropriate volume of nuclease-free

water or a suitable buffer (e.g., TE buffer).

Protocol 2: Standard Nucleic Acid Precipitation with
Sodium Acetate
This is a standard and widely used protocol for the precipitation of DNA and RNA.

Materials:

Nucleic acid sample in aqueous solution

3 M Sodium Acetate, pH 5.2[7]

Ice-cold 100% ethanol

70% ethanol

Nuclease-free water or TE buffer

Microcentrifuge

Pipettes and nuclease-free tips

Procedure:

Sample Preparation: Measure the volume of the nucleic acid sample in a nuclease-free

microcentrifuge tube.

Addition of Salt: Add 1/10th volume of 3 M Sodium Acetate, pH 5.2, to the sample for a final

concentration of 0.3 M.[5][8] Mix well.

Addition of Alcohol: Add 2 to 2.5 volumes of ice-cold 100% ethanol.[8] Mix by inverting the

tube several times.
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Incubation: Incubate at -20°C for at least 1 hour. For low concentrations of nucleic acids,

overnight incubation is recommended.[6]

Centrifugation: Centrifuge at maximum speed (≥12,000 x g) for 15-30 minutes at 4°C to

pellet the nucleic acid.[6]

Washing: Carefully remove the supernatant. Wash the pellet with 1 mL of 70% ethanol.

Second Centrifugation: Centrifuge at maximum speed for 5 minutes at 4°C.

Drying: Discard the supernatant and air-dry the pellet for 10-15 minutes.

Resuspension: Resuspend the pellet in a suitable volume of nuclease-free water or TE

buffer.

Data Presentation
The efficiency of nucleic acid precipitation can be influenced by several factors. The choice of

salt is critical, and different salts may be preferred for specific downstream applications.

Table 1: Common Salts Used in Nucleic Acid Precipitation
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Salt Stock Solution
Final
Concentration

Applications and
Notes

Sodium Acetate 3 M, pH 5.2 0.3 M

Most common salt for

routine DNA and RNA

precipitation.[5][9]

Sodium Chloride 5 M 0.2 M

Used for samples

containing SDS, as

NaCl keeps SDS

soluble in ethanol.[5]

Ammonium Acetate 7.5 M 2.0 - 2.5 M

Useful for removing

dNTPs. Ammonium

ions can inhibit T4

polynucleotide kinase.

[5]

Lithium Chloride 8 M 0.8 M

Primarily used for the

selective precipitation

of RNA.[5]

Table 2: Factors Influencing Nucleic Acid Precipitation Efficiency
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Factor Condition Effect on Yield

Incubation Time
Longer incubation (e.g.,

overnight)

Can increase the recovery of

small or low-concentration

nucleic acids.[4]

Incubation Temperature
Lower temperatures (-20°C to

-80°C)

Enhances precipitation,

especially for smaller DNA

fragments.[4]

Centrifugation Speed
Higher g-force (up to 21,000 x

g)

Necessary for the recovery of

short nucleic acids.[3]

Centrifugation Time
Longer duration (e.g., 30

minutes)

Generally increases the yield,

though 10-15 minutes is often

sufficient.[3]

Co-precipitants
Glycogen, Linear

Polyacrylamide (LPA)

Can significantly improve the

recovery of small amounts of

nucleic acids by increasing the

mass of the pellet.[4]
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Caption: Workflow for nucleic acid precipitation.
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Caption: Key interactions in nucleic acid precipitation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://openwetware.org/wiki/DNA_Precipitation
https://barricklab.org/twiki/bin/view/Lab/ProtocolsEthanolPrecipitation
https://lab.rockefeller.edu/chen/assets/file/DNAPrecipitation.pdf
http://www.genelink.com/Literature/ps/PS40-5132_PptionSoln_Ver3.1.pdf
https://www.benchchem.com/product/b7822112/docs#application-notes-and-protocols-for-nucleic-acid-precipitation-using-sodium-formate
https://www.benchchem.com/product/b7822112/docs#application-notes-and-protocols-for-nucleic-acid-precipitation-using-sodium-formate
https://www.benchchem.com/product/b7822112/docs#application-notes-and-protocols-for-nucleic-acid-precipitation-using-sodium-formate
https://www.benchchem.com/product/b7822112/docs#application-notes-and-protocols-for-nucleic-acid-precipitation-using-sodium-formate
https://www.benchchem.com/product/b7822112?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822112?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822112?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

